2-(3-ethynylphenyl)ethan-1-amine hydrochloride
Description
“2-(3-ethynylphenyl)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1162257-50-2 . It has a molecular weight of 181.66 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(3-ethynylphenyl)ethan-1-amine hydrochloride . The InChI code for this compound is 1S/C10H11N.ClH/c1-2-9-4-3-5-10(8-9)6-7-11;/h1,3-5,8H,6-7,11H2;1H .Physical And Chemical Properties Analysis
The compound “2-(3-ethynylphenyl)ethan-1-amine hydrochloride” is a powder . It is stored at a temperature of 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-ethynylphenyl)ethan-1-amine hydrochloride involves the reaction of 3-ethynylaniline with 2-bromoethylbenzene followed by hydrolysis and salt formation.", "Starting Materials": [ "3-ethynylaniline", "2-bromoethylbenzene", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 3-ethynylaniline (1.0 g, 8.2 mmol) in diethyl ether (20 mL) and add 2-bromoethylbenzene (1.5 g, 8.2 mmol) and sodium hydroxide (1.0 g, 25.0 mmol).", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Extract the organic layer with water (20 mL) and wash with hydrochloric acid (1 M, 20 mL).", "Step 4: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the residue in hydrochloric acid (1 M, 10 mL) and evaporate the solvent under reduced pressure to obtain the hydrochloride salt of 2-(3-ethynylphenyl)ethan-1-amine." ] } | |
CAS RN |
1162257-50-2 |
Molecular Formula |
C10H12ClN |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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